Cas no 2228927-92-0 (O-1-(3,4-dichlorophenyl)ethylhydroxylamine)

• Product Name: O-1-(3,4-dichlorophenyl)ethylhydroxylamine
• CAS No: 2228927-92-0
• MF: C₈H₉Cl₂NO
• MW: 206.069160223007
• CID: 5923121
• PubChem ID: 146717603
• Update Time: 2025-05-25

O-1-(3,4-dichlorophenyl)ethylhydroxylamine Chemical and Physical Properties

Names and Identifiers

• O-1-(3,4-dichlorophenyl)ethylhydroxylamine
• 2228927-92-0
• O-[1-(3,4-dichlorophenyl)ethyl]hydroxylamine
• EN300-1984342

• Inchi： 1S/C8H9Cl2NO/c1-5(12-11)6-2-3-7(9)8(10)4-6/h2-5H,11H2,1H3
• InChI Key： RECCPDWKHIKEDY-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(=C1)C(C)ON)Cl

Computed Properties

• Exact Mass: 205.0061193g/mol
• Monoisotopic Mass: 205.0061193g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 145
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 35.2Ų

Additional information on O-1-(3,4-dichlorophenyl)ethylhydroxylamine

O-1-(3,4-Dichlorophenyl)Ethylhydroxylamine: A Comprehensive Overview

O-1-(3,4-Dichlorophenyl)ethylhydroxylamine, also known by its CAS registry number CAS No. 2228927-92-0, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound has been extensively studied for its unique chemical properties and potential applications in drug discovery and development. The molecule consists of a hydroxylamine group attached to a substituted ethyl chain, with the aromatic ring containing two chlorine atoms at the 3 and 4 positions. This substitution pattern imparts distinct electronic and steric properties to the molecule, making it a valuable tool in various chemical reactions and biological assays.

Recent advancements in synthetic chemistry have led to the development of novel methods for the synthesis of O-1-(3,4-Dichlorophenyl)ethylhydroxylamine. Researchers have explored various routes, including nucleophilic substitution and coupling reactions, to optimize the synthesis process. These methods not only enhance the efficiency of production but also minimize the environmental impact by reducing the use of hazardous reagents. The compound's stability under different reaction conditions has also been a focal point of recent studies, with findings suggesting that it exhibits remarkable resilience to degradation under mild acidic or basic conditions.

The biological activity of O-1-(3,4-Dichlorophenyl)ethylhydroxylamine has been a subject of intense research. Preclinical studies have demonstrated its potential as a lead compound in the development of new therapeutic agents. For instance, investigations into its interaction with various enzymes and receptors have revealed promising results in modulating key cellular pathways associated with inflammatory diseases and neurodegenerative disorders. Furthermore, recent studies have highlighted its ability to act as a selective inhibitor of certain kinases, which could pave the way for its use in targeted cancer therapies.

In addition to its pharmacological applications, O-1-(3,4-Dichlorophenyl)ethylhydroxylamine has found utility in materials science. Its unique electronic properties make it a candidate for use in the development of advanced materials such as conductive polymers and sensors. Researchers have explored its role as a building block in constructing supramolecular assemblies, where it contributes to the formation of stable and functional nanostructures. These findings underscore its versatility across multiple disciplines within the chemical sciences.

The safety profile of O-1-(3,4-Dichlorophenyl)ethylhydroxylamine has also been thoroughly evaluated in recent toxicity studies. These studies have provided critical insights into its potential risks and benefits for human health. Results indicate that while the compound exhibits low acute toxicity, long-term exposure may require further investigation to fully understand its effects on chronic health conditions.

In conclusion, O-1-(3,4-Dichlorophenyl)ethylhydroxylamine stands out as a multifaceted compound with applications spanning organic synthesis, pharmacology, and materials science. Its unique chemical properties and promising biological activity make it a valuable asset in contemporary research efforts. As ongoing studies continue to unravel its full potential, this compound is poised to play an increasingly important role in advancing scientific knowledge and technological innovation.